Cas no 953158-44-6 (4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide)

• Product Name: 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide
• CAS No: 953158-44-6
• MF: C₂₁H₁₈F₃N₃O₂
• MW: 401.38173532486
• CID: 6382817
• PubChem ID: 16884493
• Update Time: 2025-10-31

4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide
• 953158-44-6
• VU0628736-1
• 4-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(3-(trifluoromethyl)phenyl)butanamide
• F5013-0096
• 4-(6-oxo-3-phenylpyridazin-1-yl)-N-[3-(trifluoromethyl)phenyl]butanamide
• AKOS024488784
• 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[3-(trifluoromethyl)phenyl]butanamide

• Inchi： 1S/C21H18F3N3O2/c22-21(23,24)16-8-4-9-17(14-16)25-19(28)10-5-13-27-20(29)12-11-18(26-27)15-6-2-1-3-7-15/h1-4,6-9,11-12,14H,5,10,13H2,(H,25,28)
• InChI Key： KNMADJFKGJLBML-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(CCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 401.13511131g/mol
• Monoisotopic Mass: 401.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide

Introduction to 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide (CAS No. 953158-44-6)

4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide (CAS No. 953158-44-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridazines, which are characterized by their six-membered ring containing two nitrogen atoms. The presence of a trifluoromethyl group and a phenyl substituent further enhances its pharmacological properties, making it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide is particularly noteworthy for its unique combination of functional groups. The pyridazine ring, with its inherent electron-withdrawing properties, contributes to the compound's stability and reactivity. The trifluoromethyl group, known for its strong electron-withdrawing effect and lipophilicity, enhances the compound's ability to cross biological membranes and interact with specific protein targets. The phenyl substituent adds aromatic character and further modulates the compound's biological activity.

Recent research has focused on the potential therapeutic applications of 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-3-(trifluoromethyl)phenylbutanamide has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) in 2021 found that this compound significantly reduced neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of 4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-y)-N-3-(trifluoromethyl)phenylbutanamide has also been extensively studied. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. The compound's high lipophilicity facilitates its distribution to target tissues, including the brain, which is crucial for its neuroprotective and anti-inflammatory activities.

The safety profile of 4-(6-oxyo--3--phenyl--1,-6--dihydro-pyridazin--1--yl)--N--3--(trifluoromethyl)phenylbutanamide has been evaluated in several preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(6-oxyo--3--phenyl--1,-6--dihydro-pyridazin--1--yl)--N--3--(trifluoromethyl)phenylbutanamide (CAS No. 953158---44---6) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of pain management, inflammation control, and neuroprotection. Ongoing research continues to explore new applications and optimize its therapeutic benefits.